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Compound of Interest

Compound Name: 2-Chlorohexane

Cat. No.: B1581597 Get Quote

Technical Guide: 2-Chlorohexane
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chlorohexane is a secondary alkyl halide with the chemical formula C₆H₁₃Cl. As a

chlorinated hydrocarbon, it serves as a versatile intermediate in organic synthesis and as a

solvent for various applications. Its reactivity is primarily characterized by nucleophilic

substitution and elimination reactions, making it a valuable precursor for the synthesis of other

organic compounds, including alcohols, ethers, and alkenes. This document provides a

comprehensive overview of 2-Chlorohexane, including its chemical and physical properties,

synthesis protocols, key reactions, and safety information.

Chemical and Physical Properties
The fundamental properties of 2-Chlorohexane are summarized in the table below, providing a

quick reference for laboratory and research applications.
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Property Value

CAS Number 638-28-8

Molecular Formula C₆H₁₃Cl

Molecular Weight 120.62 g/mol

Appearance Clear, colorless liquid

Density 0.8720 g/cm³ at 20 °C[1]

Boiling Point 122.5 °C[1]

Melting Point -35.1 °C (estimate)[1]

Solubility
Insoluble in water; soluble in organic solvents

like hexane, benzene, and diethyl ether.[1]

Refractive Index 1.4150-1.4170

Synthesis of 2-Chlorohexane
2-Chlorohexane can be synthesized through several methods. The two primary laboratory-

scale and industrial methods are nucleophilic substitution of 2-hexanol and free-radical

chlorination of hexane.

Experimental Protocol: Synthesis from 2-Hexanol via
Nucleophilic Substitution
This method involves the reaction of 2-hexanol with a chlorinating agent, such as thionyl

chloride (SOCl₂) or concentrated hydrochloric acid (HCl). The use of thionyl chloride is often

preferred for its clean reaction, with gaseous byproducts that are easily removed.

Materials:

2-Hexanol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a base)
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Diethyl ether (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, place 2-hexanol and an equal molar amount of pyridine in diethyl

ether.

Cool the flask in an ice bath and slowly add thionyl chloride dropwise with constant stirring.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Gently reflux the mixture for one hour to ensure the reaction goes to completion.

After cooling, carefully pour the reaction mixture into a separatory funnel containing cold

water.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution,

followed by water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and purify the 2-chlorohexane by fractional distillation.

Synthesis Workflow Diagram
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Synthesis of 2-Chlorohexane from 2-Hexanol

Reactants

Reaction

Workup

Purification

2-Hexanol

Reaction in Diethyl Ether

Thionyl Chloride

Washing with NaHCO3 and Water

Drying with MgSO4

Fractional Distillation

Pure 2-Chlorohexane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chlorohexane.

Key Chemical Reactions
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2-Chlorohexane is a versatile substrate for a variety of chemical transformations, primarily

nucleophilic substitution and elimination reactions.

Nucleophilic Substitution Reactions
The chlorine atom in 2-chlorohexane can be displaced by a wide range of nucleophiles. This

makes it a useful starting material for the synthesis of various functionalized hexanes.

Example: Synthesis of 2-Ethoxyhexane

2-Chlorohexane reacts with sodium ethoxide in ethanol to produce 2-ethoxyhexane via an Sₙ2

mechanism.

Experimental Protocol:

Dissolve sodium metal in absolute ethanol to prepare a solution of sodium ethoxide.

Add 2-chlorohexane to the sodium ethoxide solution.

Reflux the mixture for several hours.

After the reaction is complete, cool the mixture and pour it into water.

Extract the product with diethyl ether.

Wash the ether layer with water, dry it over a suitable drying agent, and purify by distillation.

Elimination Reactions
When treated with a strong, sterically hindered base, 2-chlorohexane undergoes an E2

elimination reaction to form a mixture of hexene isomers, with 2-hexene being the major

product according to Zaitsev's rule.

Example: Dehydrohalogenation to 2-Hexene

Reacting 2-chlorohexane with a strong base like potassium tert-butoxide in tert-butanol will

favor the formation of 2-hexene.

Experimental Protocol:
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Dissolve potassium tert-butoxide in tert-butanol in a round-bottom flask.

Add 2-chlorohexane to the solution.

Heat the mixture to reflux.

The volatile hexene product can be distilled directly from the reaction mixture.

Collect the distillate and wash it with water to remove any remaining tert-butanol.

Dry the product over a suitable drying agent.

Safety and Handling
2-Chlorohexane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[2][3] It can cause skin and

eye irritation.[2] Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical.[2][4]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[2][3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Conclusion
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2-Chlorohexane is a valuable chemical intermediate with well-defined properties and reactivity.

Its utility in organic synthesis stems from its ability to undergo nucleophilic substitution and

elimination reactions, providing access to a range of other functionalized organic molecules.

Proper handling and adherence to safety protocols are essential when working with this

compound. This guide provides a foundational understanding for researchers and professionals

in the field of drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. Solved 28. When 2-chlorohexane is treated with sodium | Chegg.com [chegg.com]

4. Solved Synthesize 2-chloro-hexane 1. List the starting | Chegg.com [chegg.com]

To cite this document: BenchChem. [2-Chlorohexane CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581597#2-chlorohexane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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